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Compound of Interest

Compound Name: Btk-IN-7

Cat. No.: B12422773 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the potent and selective Bruton's tyrosine kinase

(Btk) inhibitor, Btk-IN-7.

Btk-IN-7 is a significant tool in the study of B-cell signaling pathways and the development of

therapeutics for autoimmune diseases and B-cell malignancies. With a reported IC50 of 4.0

nM, it demonstrates high potency and selectivity.[1][2] This document outlines its solubility

characteristics, provides detailed protocols for its preparation in experimental settings, and

illustrates its mechanism of action within the Btk signaling pathway.

Physicochemical and Solubility Data
A summary of the known physicochemical and storage information for Btk-IN-7 is provided

below. It is important to note that specific quantitative solubility data in common laboratory

solvents is not readily available in the public domain. Researchers should perform small-scale

solubility tests to determine the optimal solvent and concentration for their specific experimental

needs.
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Property Value Source

Molecular Weight 540.61 g/mol [1]

Formula C30H32N6O4 [1]

IC50 4.0 nM [1][2]

Solubility in DMSO Data not available

Solubility in Ethanol Data not available

Solubility in Water Expected to be low

Powder Storage 2 years at -20°C [1]

Solution in DMSO 2 weeks at 4°C [1]

Solution in DMSO 6 months at -80°C [1]

Btk Signaling Pathway and Mechanism of Action of
Btk-IN-7
Bruton's tyrosine kinase is a critical non-receptor tyrosine kinase in the B-cell receptor (BCR)

signaling pathway. Upon BCR engagement, Btk is recruited to the cell membrane and activated

through phosphorylation. Activated Btk then phosphorylates downstream targets, including

phospholipase C gamma 2 (PLCγ2), leading to a cascade of signaling events that ultimately

regulate B-cell proliferation, differentiation, and survival. Btk-IN-7, as a potent inhibitor, is

designed to block the kinase activity of Btk, thereby disrupting this signaling cascade.
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Btk Signaling Pathway and Inhibition by Btk-IN-7
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Caption: Btk signaling pathway and the inhibitory action of Btk-IN-7.

Experimental Protocols
The following protocols are generalized based on common practices for small molecule kinase

inhibitors. It is crucial to adapt these protocols based on the specific requirements of the

experimental system and the determined solubility of Btk-IN-7.

Preparation of Btk-IN-7 Stock Solution (10 mM)
Materials:

Btk-IN-7 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes
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Vortex mixer

Sonicator (optional)

Procedure:

Calculate the mass of Btk-IN-7 required to prepare the desired volume of a 10 mM stock

solution. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 540.61 g/mol * (1000 mg / 1 g) = 5.4061

mg

Weigh the calculated amount of Btk-IN-7 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, briefly

sonicate the tube in a water bath to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term

use (up to 2 weeks).[1]
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Workflow for Btk-IN-7 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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